1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)-

• Molecular Formula: C10H7F6N
• Molecular Weight: 255.16 g/mol
• IUPAC Name: 4,5-bis(trifluoromethyl)-2,3-dihydro-1H-isoindole
• InChI: InChI=1S/C10H7F6N/c11-9(12,13)7-2-1-5-3-17-4-6(5)8(7)10(14,15)16/h1-2,17H,3-4H2
• InChI Key: JWPPWOXPIMLCLO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)C(=C(C=C2)C(F)(F)F)C(F)(F)F

Description

1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H7F6N and its molecular weight is 255.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Isoindole, 2,3-dihydro-4,5-bis(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1,2-Bis(bromomethyl)-3,4-bis(trifluoromethyl)benzene (120 g., 0.3 mol.) in 450 ml. of ethanol is refluxed and treated with a solution of the sodium salt of p-methyl-benzene sulfonamide prepared by dissolving sodium (15.2 g., 0.66 mol.) in a mixture of p-methylbenzenesulfonamide (51.2 g., 0.3 mol.) in 650 ml. of methanol. The mixture is refluxed for two hours, cooled, neutralized with acetic acid and filtered to give 4,5-bis(trifluoromethyl)-2,3-di-hydro-1H-isoindole.